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Compound of Interest

Compound Name: Ganoderic Acid K

Cat. No.: B15572695

Get Quote

An In-depth Technical Guide to Ganoderic Acid K: Chemical Structure, Properties, and

Bioactivity

Introduction
Ganoderic acids are a class of highly oxygenated lanostane-type triterpenoids isolated from

Ganoderma mushrooms, which have been used for centuries in traditional Eastern medicine.

Among the numerous identified derivatives, Ganoderic acid K (GA-K) is a notable compound

recognized for its distinct biological activities. Ganoderic acids, as a group, have been

demonstrated to possess a wide array of pharmacological effects, including anti-tumor, anti-

inflammatory, and immunomodulatory properties.[1][2] This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and known

biological functions of Ganoderic acid K. It includes detailed experimental protocols for

assessing its bioactivity and visual diagrams of key signaling pathways, designed for

researchers, scientists, and professionals in the field of drug development.

Chemical Structure and Properties
Ganoderic acid K is a complex triterpenoid characterized by a lanostane skeleton. Its

chemical identity is well-defined, and its properties have been documented in various chemical
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databases.

Table 1: Chemical and Physicochemical Properties of Ganoderic Acid K

Property Value Reference(s)

IUPAC Name

(6R)-6-

[(3S,5R,7S,10S,12S,13R,14R,

17R)-12-acetyloxy-3,7-

dihydroxy-4,4,10,13,14-

pentamethyl-11,15-dioxo-

2,3,5,6,7,12,16,17-octahydro-

1H-cyclopenta[a]phenanthren-

17-yl]-2-methyl-4-oxoheptanoic

acid

[3]

Molecular Formula C₃₂H₄₆O₉ [3][4]

Molecular Weight 574.7 g/mol [3][4]

CAS Number 104700-95-0 [4][5]

Appearance Powder [4]

SMILES String

C--INVALID-LINK--

CC(C)C(=O)O)[C@H]1CC(=O)

[C@@]2([C@@]1(--INVALID-

LINK--C3=C2--INVALID-LINK--

C)O)C)O)OC(=O)C)C)C

[3]

Density 1.25 ± 0.1 g/cm³ [6]

Boiling Point 723.7 ± 60.0 °C at 760 mmHg [6]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[4]

Storage Conditions Desiccate at -20°C [4]

Biological Activities and Therapeutic Potential
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Ganoderic acid K has demonstrated several biological activities, with the most prominent

being its role as an enzyme inhibitor. The broader family of ganoderic acids is extensively

studied for anti-cancer and anti-inflammatory effects, providing a basis for investigating the full

potential of GA-K.

Angiotensin-Converting Enzyme (ACE) Inhibition: Ganoderic acid K is recognized as a

potent inhibitor of the angiotensin-converting enzyme (ACE).[1][6][7] ACE plays a crucial role

in the renin-angiotensin system, which regulates blood pressure. Its inhibition is a key

mechanism for the treatment of hypertension.

Anti-Tumor Activity: While specific IC₅₀ values for Ganoderic acid K are not widely reported,

the family of ganoderic acids is well-known for its anti-cancer properties.[4] These

compounds can induce apoptosis (programmed cell death), inhibit cell proliferation, and

prevent metastasis in various cancer cell lines.[8] The mechanisms often involve the

modulation of critical signaling pathways such as NF-κB, MAPK, and PI3K/Akt/mTOR.[8][9]

Anti-inflammatory Activity: Ganoderic acids have been shown to possess anti-inflammatory

effects.[10] They can suppress the production of pro-inflammatory mediators like nitric oxide

(NO), TNF-α, and IL-6, often by inhibiting the NF-κB and MAPK signaling pathways in

immune cells such as macrophages.[10][11]

Table 2: Reported Cytotoxic Activity of Related Ganoderic Acids against Cancer Cell Lines
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Compound Cell Line
Cancer
Type

Incubation
Time

IC₅₀ (µM)
Reference(s
)

7-Oxo-

ganoderic

acid Z2

H460 Lung Cancer Not Specified 43.1 [12]

Ganoderic

Acid Y
H460 Lung Cancer Not Specified 22.4 [12]

Ganoderic

Acid A
HepG2 Liver Cancer 24h / 48h 187.6 / 203.5 [12]

Ganoderic

Acid A
SMMC7721 Liver Cancer 24h / 48h 158.9 / 139.4 [12]

Ganoderic

Acid A
MDA-MB-231

Breast

Cancer
48h

163

(0.163mM)
[13]

Ganoderic

Acid TR

5α-reductase

(enzyme)
- - 8.5 [14]

Note: The data in this table are for ganoderic acids structurally related to Ganoderic acid K
and serve as a reference for its potential cytotoxic potency.

Key Experimental Methodologies
To evaluate the biological activity of Ganoderic acid K, several standard cell-based assays

can be employed. The following protocols are generalized methodologies based on established

procedures for related compounds.

Experimental Workflow for In Vitro Bioactivity Screening
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Preparation

Experimentation

Analysis

Cell Culture
(e.g., Cancer Cell Line)

Seed Cells in Plates

Prepare GA-K Stock
(in DMSO)

Treat Cells with GA-K
(Serial Dilutions)

Cytotoxicity Assay
(MTT / CCK-8)

 24-72h incubation

Apoptosis Analysis
(Western Blot)

 24-48h incubation

Data Analysis
(IC50, Protein Expression)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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